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Compound of Interest

Compound Name: 2-Pyridylacetic--d2 Acid-OD DCI
CAS No.: 1219802-51-3
Cat. No.: B594316
. J

In the realm of analytical chemistry and drug metabolism studies, stable isotope labeling is a
powerful technique. The substitution of an atom with its heavier, non-radioactive isotope (like
deuterium for hydrogen) creates a compound that is chemically identical to its parent but
physically distinguishable by its increased mass. This mass shift is the cornerstone of its utility,
particularly in mass spectrometry-based assays, where it allows for precise differentiation
between the labeled internal standard and the unlabeled analyte. 2-Pyridylacetic-d2 Acid-OD is
one such labeled compound, designed for use as an internal standard in the quantification of 2-

Pyridylacetic acid.

Core Compound Specifications: 2-Pyridylacetic-d2
Acid-OD

2-Pyridylacetic-d2 Acid-OD is a stable isotope-labeled form of 2-Pyridylacetic acid. The "-d2"
designation refers to the substitution of two hydrogen atoms with deuterium on the alpha-
carbon (the carbon atom adjacent to the carboxyl group). The "-OD" signifies that the hydrogen
of the carboxylic acid's hydroxyl group has also been replaced by a deuterium atom.

Molecular Formula and Weight

The introduction of three deuterium atoms results in a predictable increase in the molecular
weight of the compound compared to its unlabeled counterpart. This mass difference is
fundamental to its application as an internal standard.
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Compound Molecular Formula Molar Mass ( g/mol )
2-Pyridylacetic Acid C7H7NO2 137.14[1][2][3][4]1[5]
2-Pyridylacetic-d2 Acid-OD C7H4D3NO2 140.16

2-Pyridylacetic-d2 Acid-OD

el C7D3H4NO2.DCI 177.62[6]

Note: The molar mass for the deuterated compound is calculated based on the atomic masses
of its constituents.

Structural Representation

The precise placement of the deuterium atoms is critical to the compound's function. The
following diagram illustrates the molecular structure of 2-Pyridylacetic-d2 Acid-OD, highlighting
the positions of the three deuterium atoms.

Caption: Molecular structure of 2-Pyridylacetic-d2 Acid-OD.

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS Analysis

The primary application of 2-Pyridylacetic-d2 Acid-OD is as an internal standard for the
quantification of 2-Pyridylacetic acid in biological matrices such as plasma or urine. The
following protocol outlines a general workflow for this application.

Rationale for Experimental Choices

The use of a stable isotope-labeled internal standard is considered the gold standard in
guantitative mass spectrometry. This is because its physicochemical properties are nearly
identical to the analyte, meaning it behaves similarly during sample extraction,
chromatography, and ionization. This co-elution and similar ionization efficiency correct for
variations in sample preparation and instrument response, leading to highly accurate and
precise quantification.

Step-by-Step Methodology

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lgcstandards.com/ES/es/2-Pyridylacetic-alpha-alpha-d2-Acid-OD-DCl/p/CDN-D-7089?queryID=5765fc875586b9af2364a3adf991290e
https://patents.google.com/patent/EP0223512A2/en
https://www.lookchem.com/casno13115-43-0.html
https://patentimages.storage.googleapis.com/6d/14/a1/7831fc6f24a0fc/EP0336561A1.pdf
https://www.bristol.ac.uk/Depts/Chemistry/RJCox/2pyridones.html
https://cymitquimica.com/products/IN-DA000VN0/13115-43-0/2-pyridineacetic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Preparation of Stock Solutions:
o Prepare a 1 mg/mL stock solution of 2-Pyridylacetic acid (the analyte) in methanol.

o Prepare a 1 mg/mL stock solution of 2-Pyridylacetic-d2 Acid-OD (the internal standard) in
methanol.

o Preparation of Calibration Standards and Quality Controls:

o Serially dilute the analyte stock solution to prepare a series of calibration standards at
concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL in the relevant biological
matrix (e.g., drug-free plasma).

o Prepare quality control (QC) samples at low, medium, and high concentrations in the same
manner.

o Sample Preparation (Protein Precipitation):

[¢]

To 100 pL of each calibration standard, QC sample, and study sample, add 10 pL of the
internal standard working solution (e.g., 100 ng/mL).

[e]

Add 300 pL of ice-cold acetonitrile to precipitate proteins.

[e]

Vortex for 1 minute and then centrifuge at 10,000 x g for 10 minutes.

o

Transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a
gentle stream of nitrogen.

o

Reconstitute the residue in 100 pL of the mobile phase.
e LC-MS/MS Analysis:

o Liquid Chromatography (LC):
» Use a C18 reverse-phase column.

» Employ a gradient elution with a mobile phase consisting of (A) 0.1% formic acid in
water and (B) 0.1% formic acid in acetonitrile.
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o Mass Spectrometry (MS/MS):
» Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

» Use Multiple Reaction Monitoring (MRM) to detect the parent-to-product ion transitions
for both the analyte and the internal standard.

» 2-Pyridylacetic acid: Monitor a transition such as m/z 138.1 -> m/z 92.1.

» 2-Pyridylacetic-d2 Acid-OD: Monitor the transition m/z 141.2 -> m/z 95.1.

o Data Analysis:
o Calculate the peak area ratio of the analyte to the internal standard for each sample.

o Construct a calibration curve by plotting the peak area ratio against the analyte
concentration for the calibration standards.

o Determine the concentration of the analyte in the QC and study samples by interpolating
their peak area ratios from the calibration curve.

Workflow Diagram
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Caption: A typical workflow for quantitative analysis using an internal standard.

Conclusion

2-Pyridylacetic-d2 Acid-OD serves as an indispensable tool for researchers requiring precise
and accurate quantification of its unlabeled counterpart. Its chemical properties, which mirror
the analyte, combined with its distinct mass, ensure its reliability as an internal standard in
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demanding analytical methods like LC-MS/MS. Understanding its core specifications and the
principles behind its application is key to leveraging its full potential in scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Introduction: The Role of Stable Isotope Labeling in
Scientific Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594316#molecular-weight-and-formula-of-2-
pyridylacetic-d2-acid-od]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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